Cas no 1024516-01-5 (Propanedinitrile, 2-[methoxy[[3-(trifluoromethyl)phenyl]amino]methylene]-)

Propanedinitrile, 2-[methoxy[[3-(trifluoromethyl)phenyl]amino]methylene]- structure
1024516-01-5 structure
Product Name:Propanedinitrile, 2-[methoxy[[3-(trifluoromethyl)phenyl]amino]methylene]-
CAS No:1024516-01-5
MF:C12H8F3N3O
MW:267.206632614136
MDL:MFCD00171063
CID:5230076
Update Time:2026-03-07

Propanedinitrile, 2-[methoxy[[3-(trifluoromethyl)phenyl]amino]methylene]- Chemical and Physical Properties

Names and Identifiers

    • (METHOXY((3-(TRIFLUOROMETHYL)PHENYL)AMINO)METHYLENE)METHANE-1,1-DICARBONITRILE
    • Propanedinitrile, 2-[methoxy[[3-(trifluoromethyl)phenyl]amino]methylene]-
    • MDL: MFCD00171063
    • Inchi: 1S/C12H8F3N3O/c1-19-11(8(6-16)7-17)18-10-4-2-3-9(5-10)12(13,14)15/h2-5,18H,1H3
    • InChI Key: WYYIWLMOBWZMFA-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)N/C(=C(\C#N)/C#N)/OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 434
  • XLogP3: 3.3
  • Topological Polar Surface Area: 68.8

Propanedinitrile, 2-[methoxy[[3-(trifluoromethyl)phenyl]amino]methylene]- Pricemore >>

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abcr
AB161097-1 g
(Methoxy((3-(trifluoromethyl)phenyl)amino)methylene)methane-1,1-dicarbonitrile; .
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abcr
AB161097-5g
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abcr
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